Cas no 33066-27-2 ((S)-Macromerine)
(S)-Macromerine structure
Product name:(S)-Macromerine
(S)-Macromerine Chemical and Physical Properties
Names and Identifiers
-
- (S)-Macromerine
- Macromerin,(N,N-Dimethyl-2-hydroxy-2-(3,4-dimethoxy-phenyl)-ethylamin)
- Benzenemethanol, alpha-((dimethylamino)methyl)-3,4-dimethoxy-, (S)-
- D7K6J03KM2
- (+)-Macromerine
- UNII-D7K6J03KM2
- Q27276220
- BENZENEMETHANOL, .ALPHA.-((DIMETHYLAMINO)METHYL)-3,4-DIMETHOXY-, (S)-
- Macromerine D-form [MI]
- 33066-27-2
- Macromerine, (+)-
-
- Inchi： InChI=1S/C12H19NO3/c1-13(2)8-10(14)9-5-6-11(15-3)12(7-9)16-4/h5-7,10,14H,8H2,1-4H3/t10-/m1/s1
- InChI Key： YAIPYAQVBZPSSC-SNVBAGLBSA-N
Computed Properties
- Exact Mass: 225.13649347Da
- Monoisotopic Mass: 225.13649347Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9Ų
- XLogP3: 0.7
(S)-Macromerine Related Literature
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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2. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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